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Cat. No.: B076047 Get Quote

Researchers, scientists, and drug development professionals working with Hastelloy C, a

nickel-molybdenum-chromium superalloy, must adhere to strict safety protocols to mitigate

potential hazards.[1] While solid forms of Hastelloy C present minimal health risks under

normal handling, subsequent operations such as grinding, melting, or welding can generate

potentially hazardous dust or fumes.[2] This guide provides essential, immediate safety and

logistical information for handling Hastelloy C in a laboratory setting.

Operational Plan: Personal Protective Equipment (PPE)
When handling Hastelloy C, especially in forms that can become airborne such as powders or

dust from machining, the following personal protective equipment is essential:

Eye Protection: Safety glasses with side shields are recommended for all operations.[2][3][4]

[5] For tasks that may generate significant dust or splashes, chemical safety goggles or a

face shield should be worn.[4]

Skin Protection: Impermeable gloves, such as nitrile or leather, should be worn to prevent

skin contact.[3][4] Protective work clothing or a lab coat is necessary to cover exposed skin.

[3][4] For tasks with a higher risk of exposure, disposable chemical-resistant coveralls are

recommended.[6]

Respiratory Protection: If engineering controls such as local exhaust ventilation are

insufficient to maintain exposure below occupational limits, a NIOSH-approved dust
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respirator should be used.[2][3][5] It is crucial to perform periodic air monitoring to ensure

levels remain within safe limits.[6]

Procedural Guidance for Handling
A systematic approach to handling Hastelloy C will minimize exposure and ensure a safe

working environment.

1. Preparation and Handling:

Always handle Hastelloy C in a well-ventilated area.[3] The use of local exhaust ventilation

is the preferred method for controlling airborne dust and fumes.[2][3]

Avoid creating dust.[2][3][5] When cutting, grinding, or performing other machining

operations, use methods that minimize dust generation.

Practice good housekeeping and sanitation.[2][3] Do not allow dust to accumulate on

surfaces. Clean work areas with a vacuum equipped with a HEPA filter or by wet sweeping.

[3]

Do not use compressed air to blow dust off clothing or skin.[2][3]

Wash hands thoroughly before eating, drinking, or smoking, and do not consume food or

tobacco in the work area.[2][3]

2. Storage:

Store Hastelloy C in a sealed container in a cool, dry area.[2][3][7] This prevents

contamination and reaction with incompatible materials.

Keep away from acids and strong oxidizing agents.[2][3]

Disposal Plan
Solid Waste: Scrap Hastelloy C can often be collected for recycling.[3][8] If recycling is not

an option, dispose of the material in accordance with federal, state, and local regulations.[3]

[5] Place the material in a closed, properly labeled container for disposal.[3][5]
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Packaging: Dispose of empty containers and packaging in accordance with all applicable

regulations.[3][5]

Quantitative Data: Occupational Exposure Limits
The following table summarizes the occupational exposure limits for the primary components of

Hastelloy C alloys. These values are critical for assessing the adequacy of engineering

controls and the need for respiratory protection.

Component OSHA/PEL (mg/m³) ACGIH/TLV (mg/m³)

Nickel 1 1.5

Molybdenum
15 (insoluble compounds, total

dust)

10 (insoluble compounds,

inhalable)

Chromium 1 0.5

Tungsten 5 5

Cobalt 0.1 0.02

Manganese 5 0.2

Data sourced from Safety Data Sheets.[3][5]

Experimental Workflow for Safe Handling of
Hastelloy C
The following diagram outlines the logical workflow for handling Hastelloy C, from initial

assessment to final disposal, ensuring safety at each step.
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Workflow for Safe Handling of Hastelloy C

1. Risk Assessment
- Identify hazards (dust, fumes)

- Review SDS

2. Implement Engineering Controls
- Use fume hoods/local exhaust ventilation

3. Select Appropriate PPE
- Gloves, safety glasses, lab coat

- Respirator (if needed)

4. Material Handling
- Minimize dust creation

- Practice good housekeeping

5. Storage
- Sealed containers

- Cool, dry area

6. Waste Collection
- Segregate scrap for recycling

- Collect dust/powder in sealed containers

8. Decontamination
- Clean work surfaces

- Wash hands thoroughly

7. Disposal
- Follow federal, state, and local regulations

- Use licensed waste handler

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Hastelloy C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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